Cas no 1361886-38-5 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1361886-38-5
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932786
• Update Time: 2025-10-31

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)7-5(1-2-16)4-18-6(3-17)8(7)10(13,14)15/h4,9H,1,3,17H2
• InChI Key： VPONVMUBZATSBT-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(CC#N)C=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile

Professional Introduction to Compound with CAS No. 1361886-38-5 and Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile

The compound with the CAS number 1361886-38-5 and the product name 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple fluorinated substituents and an acetonitrile group contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

One of the most notable aspects of this compound is its molecular architecture, which includes a pyridine core substituted with an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group. These substituents not only enhance the compound's metabolic stability but also influence its binding affinity to biological targets. The aminomethyl group, in particular, provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic profiles. The incorporation of fluorine atoms into drug molecules often leads to improved bioavailability, increased metabolic stability, and enhanced binding interactions with biological targets. In the case of 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile, the combined effect of these fluorinated groups likely contributes to its potential as a lead compound in the development of novel therapeutic agents.

Current studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The pyridine core is a common motif in many bioactive molecules, and its structural flexibility allows for optimal positioning of substituents to interact with target sites. The difluoromethyl and trifluoromethyl groups, in particular, have been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility.

The acetonitrile group at the 5-position of the pyridine ring further contributes to the compound's chemical diversity. Acetonitrile derivatives are well-known for their role as intermediates in organic synthesis and have been explored in various pharmaceutical applications. The presence of this group may facilitate further derivatization while maintaining structural integrity, allowing for the exploration of new chemical space.

In addition to its structural advantages, 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile has shown potential in preclinical studies as a modulator of enzyme activity. For instance, it has been investigated for its ability to inhibit enzymes involved in pain signaling pathways, suggesting its utility in the development of analgesic agents. Furthermore, its interaction with receptors related to neurotransmitter systems has been explored, indicating potential applications in central nervous system (CNS) drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable such intricate molecular constructions.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions between this compound and biological targets. These studies provide valuable insights into how structural modifications can be made to improve potency and selectivity. The integration of experimental data with computational modeling has become an indispensable tool in modern drug discovery, allowing for rapid identification of promising candidates.

The pharmacokinetic profile of 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile is another critical aspect that has been extensively studied. Fluorinated compounds often exhibit favorable pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. Understanding these properties is essential for optimizing dosing regimens and minimizing side effects in clinical settings.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1361886-38-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.